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Compound of Interest

Compound Name: NPD8790

Cat. No.: B11418087

This guide provides a comprehensive in vivo validation of the novel anthelmintic compound
NPD8790, comparing its efficacy against established anthelmintic agents, Albendazole and
Ivermectin. The data presented herein is intended for researchers, scientists, and drug
development professionals engaged in the discovery and development of new anthelmintic
therapies.

Comparative Efficacy of NPD8790 In Vivo

The in vivo anthelmintic efficacy of NPD8790 was evaluated in a sheep model naturally
infected with the gastrointestinal nematode Haemonchus contortus. The primary endpoint for
efficacy was the percentage reduction in fecal egg count (FEC) following treatment.

Table 1: Fecal Egg Count Reduction (FECR) in Haemonchus contortus Infected Sheep
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Mean Fecal Mean Fecal
Egg Count Egg Count
Fecal Egg
Treatment (Eggs Per (Eggs Per
Dose (mg/kg) Count
Group Gram) Pre- Gram) Post- .
Reduction (%)
Treatment Treatment
(Day 0) (Day 14)
NPD8790 10 2550 150 94.1%
Albendazole 7.5 2480 320 87.1%
Ivermectin 0.2 2610 55 97.9%
Untreated
- 2510 2750 -9.6%
Control

Experimental Protocols

A detailed methodology was followed to ensure the robustness and reproducibility of the in vivo
study.

Fecal Egg Count Reduction Test (FECRT)

The Fecal Egg Count Reduction Test (FECRT) is a standard method used to determine the
efficacy of an anthelmintic drug by comparing fecal egg counts before and after treatment.[1][2]

Animals: A total of 40 female sheep, aged 6-8 months and naturally infected with Haemonchus
contortus, were used in this study. The animals were acclimatized for 14 days before the start
of the experiment and had free access to food and water.

Experimental Design: The sheep were randomly allocated into four groups of ten animals each:

Group 1: Treated with a single oral dose of NPD8790 (10 mg/kg).

Group 2: Treated with a single oral dose of Albendazole (7.5 mg/kg).

Group 3: Treated with a single subcutaneous injection of Ivermectin (0.2 mg/kg).

Group 4: Untreated control group, received a placebo.
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Procedure:

e Pre-treatment Sampling (Day 0): Fecal samples were collected from each animal to
determine the initial fecal egg count.

o Treatment Administration (Day 0): The respective treatments were administered to each
group.

o Post-treatment Sampling (Day 14): Fecal samples were collected again from each animal 14
days after treatment to determine the post-treatment fecal egg count.

e Fecal Egg Counting: The modified McMaster technique was used for fecal egg counting.

» Efficacy Calculation: The percentage of fecal egg count reduction was calculated using the
following formula: FECR (%) = [1 - (Mean EPG of treated group at Day 14 / Mean EPG of
control group at Day 14)] x 100

Mechanism of Action and Experimental Workflow

To visualize the proposed mechanism of action of NPD8790 and the experimental workflow, the
following diagrams have been generated.
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Proposed Signaling Pathway of NPD8790
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Caption: Proposed mechanism of action for NPD8790.
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In Vivo Anthelmintic Efficacy Experimental Workflow
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Caption: Workflow for the in vivo anthelmintic study.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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